Cas no 1361305-36-3 (2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene])

• Product Name: 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene]
• CAS No: 1361305-36-3
• MF: C₃₁H₁₉Br
• MW: 471.3866
• CID: 5070020
• PubChem ID: 59725432
• Update Time: 2025-05-19

2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene]
• 2-Bromo-7-phenyl-9,9'-spirobi[fluorene]
• E77810
• 7-BROMO-2-PHENYL-9,9'-SPIROBI[FLUORENE]
• 2'-bromo-7'-phenyl-9,9'-spirobi[fluorene]
• starbld0016155
• BS-47487
• DB-376989
• 1361305-36-3
• SCHEMBL14189338

• Inchi： 1S/C31H19Br/c32-22-15-17-26-25-16-14-21(20-8-2-1-3-9-20)18-29(25)31(30(26)19-22)27-12-6-4-10-23(27)24-11-5-7-13-28(24)31/h1-19H
• InChI Key： OEOURNPHMAJKOF-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2C3C([H])=C([H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C([H])C=3C3(C4=C([H])C([H])=C([H])C([H])=C4C4=C([H])C([H])=C([H])C([H])=C34)C=2C=1[H]

Computed Properties

• Exact Mass: 470.06701g/mol
• Monoisotopic Mass: 470.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene]

Introduction to 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] (CAS No. 1361305-36-3)

2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] (CAS No. 1361305-36-3) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique spirobifluorene core, which imparts it with a range of interesting properties and potential applications. The presence of the bromine and phenyl substituents further enhances its chemical versatility and reactivity.

The spirobifluorene framework of 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] is a key structural motif that has been extensively studied for its potential in various advanced materials and devices. Spirobifluorenes are known for their excellent thermal stability, high photoluminescence quantum yields, and tunable electronic properties. These characteristics make them highly suitable for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices.

In the context of organic synthesis, 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] serves as a valuable building block for the construction of more complex molecules. The bromine substituent can be readily functionalized through various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, allowing for the introduction of a wide range of functional groups. This synthetic flexibility has led to its use in the development of novel materials with tailored properties.

Recent research has also explored the potential of spirobifluorenes in pharmaceutical applications. The unique electronic and steric properties of these compounds make them attractive candidates for drug discovery and development. For instance, studies have shown that certain spirobifluorene derivatives exhibit promising biological activities, including antitumor and antimicrobial properties. The bromine substituent in 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] can be further modified to enhance its pharmacological profile, making it a promising lead compound for further investigation.

In the realm of materials science, 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] has been utilized in the fabrication of high-performance OLEDs. The spirobifluorene core provides excellent charge transport properties and high triplet energy levels, which are crucial for efficient energy transfer and light emission. Additionally, the phenyl substituent enhances the solubility and processability of the material, facilitating its integration into device architectures.

The thermal stability of 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] is another important attribute that contributes to its suitability for high-performance applications. Studies have shown that this compound exhibits excellent thermal stability up to temperatures exceeding 300°C, making it suitable for use in devices that operate under harsh conditions. This thermal robustness is particularly valuable in OLEDs and OPVs, where operational stability is critical for long-term performance.

In addition to its use in OLEDs and OPVs, 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] has also been investigated for its potential in other optoelectronic applications. For example, it has been used as a host material in phosphorescent OLEDs (PHOLEDs), where its high triplet energy levels facilitate efficient energy transfer from the host to the phosphorescent dopant. This results in improved device efficiency and longer operational lifetimes.

The photophysical properties of 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] have also been extensively studied. Its high photoluminescence quantum yield and tunable emission wavelength make it an attractive candidate for use in various optical sensors and imaging applications. The ability to fine-tune the emission wavelength through chemical modifications opens up possibilities for developing sensors with specific detection capabilities.

In summary, 2-Bromo-7-phenyl-9,9'-spirobi[9H-fluorene] (CAS No. 1361305-36-3) is a versatile compound with a wide range of potential applications in organic synthesis, materials science, and pharmaceutical research. Its unique spirobifluorene core and functional substituents provide it with excellent thermal stability, high photoluminescence quantum yields, and tunable electronic properties. These attributes make it a valuable building block for the development of advanced materials and devices with enhanced performance characteristics.